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Compound of Interest

Compound Name: (R)-6-methoxychroman-4-amine

CAS No.: 1018978-89-6

Cat. No.: B1388343

Get Quote

CAS Registry Number: 1392219-07-6 (HCl salt) / 81816-60-6 (Racemate base) Chemical

Class: Chiral Primary Amine / Chroman Derivative Regulatory Status: Non-listed RCRA

Hazardous Waste (Characteristic-dependent); High-Toxicity Organic.[1][2]

Hazard Profile & Risk Assessment
Before initiating any disposal workflow, you must validate the specific hazards of your material.

This compound is not just a "chemical waste"; it is a bioactive amine with significant toxicity and

corrosive potential.

Core Hazard Classifications
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Critical Safety Insight: As a primary amine, this compound is incompatible with strong acids,

acid chlorides, and anhydrides. Accidental mixing in a waste stream can trigger violent

exothermic reactions and the release of toxic vapors.

Pre-Disposal: The Self-Validating Segregation
System
Do not simply dump this chemical into a "General Organic" waste bin. Use this self-validating

logic to determine the correct waste stream.

Step 1: Physical State Verification
Solid Waste: Pure compound, contaminated weighing boats, gloves, and paper towels.

Liquid Waste: Mother liquors, reaction mixtures, or dissolved stock solutions.

Step 2: Compatibility Check (The "Drop Test")[2]
Objective: Prevent "trash can chemistry" (uncontrolled reactions in the waste drum).
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Protocol: Before adding liquid waste to a bulk container, take 1 mL of the waste and add it to

a small aliquot of the bulk container's contents in a fume hood.

Observation: Watch for bubbling, heat generation, or precipitation.

Result: If stable for 5 minutes, proceed to bulk disposal.

Step 3: Waste Stream Assignment
Use the following decision tree to assign the correct disposal path.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Waste Segregation Logic Flow. Ensure liquid waste is never added to acidic waste

streams without prior neutralization.

Operational Disposal Workflows
Workflow A: Solid Waste Disposal
Applicability: Expired pure substance, contaminated silica gel, PPE.

Containment: Place the solid material into a clear polyethylene bag (minimum 4 mil

thickness).

Double-Bagging: Place the first bag inside a second bag or a wide-mouth HDPE jar.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1388343?utm_src=pdf-body-href
https://www.benchchem.com/product/b1388343?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1388343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Affix a hazardous waste label.

Constituents: "(R)-6-methoxychroman-4-amine"[1][2][4]

Hazards: Check "Toxic" and "Corrosive".[5]

Disposal: Transfer to the facility's Solid Incineration stream.

Note: Do not autoclave this waste; the heat may volatilize the amine.

Workflow B: Liquid Waste Disposal
Applicability: Reaction solvents (e.g., DCM, Methanol) containing the amine.

Container Selection: Use High-Density Polyethylene (HDPE) or glass carboys. Avoid metal

containers if the solution is corrosive.

pH Adjustment (Optional but Recommended):

If the solution is highly acidic (e.g., post-workup), slowly neutralize to pH 7-9 using Sodium

Bicarbonate before binning. This prevents degradation of waste containers and

unexpected off-gassing.

Bulking: Pour into the "Basic Organic Waste" container.

Prohibited: Do not mix with "Acidic Organic Waste" or "Oxidizing Waste" (e.g., Chromic

acid, Piranha solution).

Final Disposal: The facility must send this stream for High-Temperature Incineration.

Emergency Spill Response Procedures
In the event of a spill, immediate action is required to prevent exposure and facility

contamination.

PPE Requirements: Nitrile gloves (double-gloved), lab coat, safety goggles, and a NIOSH-

approved respirator (N95 or P100) if dust is present.[1]
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Figure 2: Linear Spill Response Protocol.[1][2] Prioritize respiratory protection due to inhalation

toxicity hazards.

Regulatory Compliance (RCRA & EPA)[1][2][6][7]
While (R)-6-methoxychroman-4-amine is not explicitly listed on the EPA P-List (Acutely

Hazardous) or U-List (Toxic Waste), it is regulated under the Characteristic definitions of the

Resource Conservation and Recovery Act (RCRA).[1][2]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Compliance Directive: Always classify this waste as Hazardous. Under no circumstances

should this material be disposed of down the sanitary sewer (sink) or in general refuse. It

requires destruction via a permitted hazardous waste incinerator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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